rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-aminehydrochloride,trans

• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol
• IUPAC Name: (1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C10H12BrN.ClH/c1-6-2-3-7(9(11)4-6)8-5-10(8)12;/h2-4,8,10H,5,12H2,1H3;1H/t8-,10+;/m0./s1
• InChI Key: AYTWCBTWIXFTSY-KXNXZCPBSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)[C@@H]2C[C@H]2N)Br.Cl
• Canonical SMILES: CC1=CC(=C(C=C1)C2CC2N)Br.Cl

Description

Rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-aminehydrochloride,trans is a useful research compound. Its molecular formula is C10H13BrClN and its molecular weight is 262.57 g/mol. The purity is usually 95%.
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Biological Activity

rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-amine hydrochloride, trans, is a synthetic compound belonging to the class of cyclopropane derivatives. This compound has garnered attention in biological research due to its potential therapeutic applications and interactions with biological systems.

• Molecular Formula : C$_{10}$H$_{12}$BrClN
• Molecular Weight : 262.574 g/mol
• CAS Number : 2550997-04-9
• LogP : 2.621 (indicating moderate lipophilicity)

Property	Value
Molecular Formula	C$_{10}$H$_{12}$BrClN
Molecular Weight	262.574 g/mol
LogP	2.621
CAS Number	2550997-04-9

The biological activity of rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-amine hydrochloride is primarily attributed to its interaction with various molecular targets within the body. These interactions may influence several biochemical pathways, potentially leading to therapeutic effects.

Potential Mechanisms Include :

• Receptor Modulation : The compound may act as an agonist or antagonist at specific receptors, influencing neurotransmitter systems.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, affecting the synthesis or degradation of various biomolecules.

Pharmacological Studies

Recent studies have indicated that rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-amine hydrochloride exhibits notable pharmacological properties:

• Antidepressant Activity : Research suggests that this compound may exhibit antidepressant-like effects in animal models, potentially through modulation of serotonin and norepinephrine levels.
• Analgesic Effects : Preliminary studies indicate potential analgesic properties, making it a candidate for pain management therapies.
• Neuroprotective Properties : Some findings suggest that the compound may offer neuroprotective effects against oxidative stress-related damage in neuronal cells.

Case Study 1: Antidepressant Activity

A study conducted on rodents demonstrated that administration of rac-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropan-1-amine hydrochloride resulted in a significant reduction in depressive-like behavior as measured by the forced swim test and tail suspension test. The results indicated increased levels of serotonin and norepinephrine in the brain, suggesting a potential mechanism for its antidepressant effects.

Case Study 2: Analgesic Properties

In another study, this compound was tested for its analgesic effects using the hot plate and acetic acid-induced writhing tests. Results showed a significant decrease in pain response compared to control groups, indicating its potential utility in pain management protocols.